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Compound of Interest

Compound Name: 2-Methyl-4-nonanol

Cat. No.: B1620210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive technical overview of 2-Methyl-4-nonanol, a
secondary alcohol with applications in various chemical syntheses. This guide details its

molecular characteristics, physicochemical properties, and outlines a general synthetic

methodology. All quantitative data is presented in structured tables for clarity and comparative

analysis. Spectroscopic information is also provided to aid in compound identification and

characterization.

Molecular and Physicochemical Properties
2-Methyl-4-nonanol is a branched-chain aliphatic alcohol. Its molecular structure and

fundamental properties are summarized below.

Molecular Information
Parameter Value Source

Molecular Formula C₁₀H₂₂O [1][2]

IUPAC Name 2-Methyl-4-nonanol [1][2]

CAS Registry Number 26533-31-3 [1]

Molecular Weight
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The molecular weight of 2-Methyl-4-nonanol has been calculated based on the atomic weights

of its constituent elements.

Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 10 12.011 120.11

Hydrogen H 22 1.008 22.176

Oxygen O 1 15.999 15.999

Total 158.285

Reported molecular weights from various sources are consistent with this calculated value.[1]

Physicochemical Data
A summary of the known physical and chemical properties of 2-Methyl-4-nonanol and its

isomers is provided below. It is important to note that some data may be for isomeric

compounds and should be used as a reference.

Property Value Notes

Boiling Point 201.3 °C at 760 mmHg For 2-Methyl-2-nonanol

Melting Point -1.53°C (estimate) For 2-Methyl-2-nonanol

Density 0.828 g/cm³ For 2-Methyl-2-nonanol

Refractive Index 1.434 For 2-Methyl-2-nonanol

Vapor Pressure 0.0764 mmHg at 25°C For 2-Methyl-2-nonanol

Synthesis of 2-Methyl-4-nonanol
A common and effective method for the synthesis of 2-Methyl-4-nonanol is the Grignard

reaction. This involves the reaction of a Grignard reagent with an appropriate aldehyde.

General Reaction Scheme
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Reactants

Reaction Conditions

Product

Pentanal
(C5H10O)

2-Methyl-4-nonanol
(C10H22O)

1.

Isobutylmagnesium bromide
(C4H9BrMg)

1.

Dry Ether

Aqueous Workup (e.g., H3O+)

2.

Click to download full resolution via product page

Caption: General Grignard reaction scheme for the synthesis of 2-Methyl-4-nonanol.

Experimental Protocol (General Procedure)
The following is a generalized protocol for the synthesis of 2-Methyl-4-nonanol via a Grignard

reaction. This protocol is based on established methods for the synthesis of analogous

secondary alcohols.

Materials:

Pentanal

Isobutylmagnesium bromide (in diethyl ether)

Anhydrous diethyl ether
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Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Standard laboratory glassware for inert atmosphere reactions

Procedure:

Reaction Setup: A three-necked round-bottom flask equipped with a dropping funnel, a

condenser, and a nitrogen inlet is assembled and flame-dried. The flask is allowed to cool to

room temperature under a stream of dry nitrogen.

Addition of Aldehyde: A solution of pentanal in anhydrous diethyl ether is charged into the

flask.

Grignard Reagent Addition: The flask is cooled in an ice bath. Isobutylmagnesium bromide

solution is added dropwise from the dropping funnel to the stirred solution of pentanal over a

period of 30-60 minutes, maintaining the temperature below 10°C.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for an additional 1-2 hours.

Quenching: The reaction is carefully quenched by the slow addition of a saturated aqueous

ammonium chloride solution while cooling the flask in an ice bath.

Extraction: The resulting mixture is transferred to a separatory funnel. The organic layer is

separated, and the aqueous layer is extracted with diethyl ether (2 x 50 mL).

Washing and Drying: The combined organic extracts are washed with brine, dried over

anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

Purification: The crude product is purified by vacuum distillation to yield 2-Methyl-4-nonanol.

Safety Precautions: Grignard reagents are highly reactive and moisture-sensitive. All

manipulations should be carried out under an inert atmosphere using anhydrous solvents and

glassware. Appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat, must be worn.
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Spectroscopic Analysis
Spectroscopic data is crucial for the structural confirmation of 2-Methyl-4-nonanol.

Infrared (IR) Spectroscopy
The infrared spectrum of 2-Methyl-4-nonanol is characterized by a broad absorption band in

the region of 3200-3600 cm⁻¹, which is indicative of the O-H stretching vibration of the hydroxyl

group. Strong C-H stretching vibrations are observed around 2850-3000 cm⁻¹. The NIST

WebBook provides a reference spectrum for 2-Methyl-4-nonanol.[3]

Mass Spectrometry
The mass spectrum of 2-Methyl-4-nonanol can be used to determine its molecular weight and

fragmentation pattern. The NIST WebBook contains mass spectral data for this compound.[1]

Biological Activity and Signaling Pathways
Currently, there is no scientific literature available to suggest that 2-Methyl-4-nonanol has any

specific biological activity or is involved in any known signaling pathways. Its primary relevance

is as a synthetic intermediate in organic chemistry.

Safety Information
2-Methyl-4-nonanol should be handled with care in a laboratory setting. While specific toxicity

data is limited, it is a combustible liquid and may cause skin and eye irritation. Standard safe

laboratory practices should be followed, including the use of a fume hood and appropriate PPE.

Conclusion
This technical guide has provided a detailed overview of the molecular and physicochemical

properties of 2-Methyl-4-nonanol. A general synthetic protocol via the Grignard reaction has

been outlined, and key spectroscopic features for its identification have been presented. The

information compiled herein serves as a valuable resource for researchers and professionals in

the fields of chemistry and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Nonanol, 2-methyl- [webbook.nist.gov]

2. 4-Nonanol, 2-methyl- | C10H22O | CID 141299 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 4-Nonanol, 2-methyl- [webbook.nist.gov]

To cite this document: BenchChem. [Technical Whitepaper: 2-Methyl-4-nonanol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1620210#2-methyl-4-nonanol-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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